Indenes and isoindenes
Indenes and isoindenes are aromatic hydrocarbons derived from petroleum, widely utilized in various industrial applications due to their unique chemical properties. Indene, with a molecular formula of C9H10, is characterized by a bicyclic structure consisting of two five-membered rings fused together. It serves as an important intermediate for the production of resins, adhesives, and dyes, playing a crucial role in the organic synthesis industry.
Isoindenes, which include isoindene (C9H10) and its derivatives, are isomers of indene with one or more double bonds. These compounds exhibit versatile applications, including their use as precursors for synthetic rubber and plastics. Additionally, isoindenes can be transformed into valuable intermediates for pharmaceuticals, dyestuffs, and surface treatment agents.
Both indenes and isoindenes possess excellent solubility in organic solvents and demonstrate high reactivity under certain conditions, making them indispensable in chemical processing industries. Their ability to undergo various transformations makes them versatile materials with a wide range of applications across multiple sectors.

Structure | Chemical Name | CAS | MF |
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Vanadium,bromobis[(1,2,3,3a,7a-h)-1H-inden-1-yl]- | 196815-75-5 | |
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1H-Indene-2-carbonylchloride, 3-methyl- | 184102-76-9 | C11H9ClO |
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Iridium, [(1,2,5,6-h)-1,5-cyclooctadiene][(1,2,3,3a,7a-h)-1H-inden-1-yl]- (9CI) | 102525-11-1 | C17H19Ir |
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2-Methyl-4-phenyl-1H-indene | 159531-97-2 | C16H14 |
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1H-Pyrrole,2-(5-ethyl-1,3,4,7-tetramethyl-1H-inden-6-yl)- | 129536-24-9 | C19H23N |
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1H-Indene, 2-ethoxy- | 78176-76-8 | C11H12O |
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Indenolol | 60607-68-3 | C15H21NO2 |
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Spiro[1,3-dioxolane-2,1'-[1H]indene](9CI) | 6710-43-6 | C11H10O2 |
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2-Phenyl-1H-indene | 4505-48-0 | C15H12 |
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Trimethyl(2-methyl-1H-inden-1-yl)silane | 42466-59-1 | C13H18Si |
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